4-Chloro-6,8-difluoroquinoline-3-carbonitrile
CAS No.: 936498-00-9
Cat. No.: VC2289315
Molecular Formula: C10H3ClF2N2
Molecular Weight: 224.59 g/mol
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Specification
| CAS No. | 936498-00-9 |
|---|---|
| Molecular Formula | C10H3ClF2N2 |
| Molecular Weight | 224.59 g/mol |
| IUPAC Name | 4-chloro-6,8-difluoroquinoline-3-carbonitrile |
| Standard InChI | InChI=1S/C10H3ClF2N2/c11-9-5(3-14)4-15-10-7(9)1-6(12)2-8(10)13/h1-2,4H |
| Standard InChI Key | YBMVDEBNHCJNPP-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C2=NC=C(C(=C21)Cl)C#N)F)F |
| Canonical SMILES | C1=C(C=C(C2=NC=C(C(=C21)Cl)C#N)F)F |
Introduction
4-Chloro-6,8-difluoroquinoline-3-carbonitrile is a synthetic organic compound belonging to the quinoline family, which is known for its diverse pharmacological and chemical applications. This compound is characterized by its molecular formula, CHClFN, and its CAS number, 936498-00-9. It is used in various chemical syntheses and research studies due to its unique structural properties.
Synthesis and Availability
4-Chloro-6,8-difluoroquinoline-3-carbonitrile is synthesized through complex organic reactions involving the quinoline ring system. It is commercially available from various chemical suppliers, such as Biosynth and CymitQuimica, in different quantities and purities.
| Supplier | Quantity | Price |
|---|---|---|
| Biosynth | 50 mg | $315.00 |
| Biosynth | 0.5 g | $1,081.00 |
| CymitQuimica | 250 mg | €717.00 |
| CymitQuimica | 2500 mg | €2,763.00 |
Safety and Handling
Handling 4-Chloro-6,8-difluoroquinoline-3-carbonitrile requires caution due to its potential toxicity. It is classified under hazardous materials, and appropriate safety measures should be taken during handling, including the use of protective equipment and adherence to safety protocols.
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